Cas no 2138803-90-2 (1-(2-Bromoethenyl)-2,3-dimethoxybenzene)

• Product Name: 1-(2-Bromoethenyl)-2,3-dimethoxybenzene
• CAS No: 2138803-90-2
• MF: C₁₀H₁₁BrO₂
• MW: 243.097142457962
• CID: 6148896
• PubChem ID: 165784978
• Update Time: 2025-06-11

1-(2-Bromoethenyl)-2,3-dimethoxybenzene Chemical and Physical Properties

Names and Identifiers

• 1-(2-bromoethenyl)-2,3-dimethoxybenzene
• 2138803-90-2
• EN300-802055
• 1-(2-Bromoethenyl)-2,3-dimethoxybenzene

• Inchi： 1S/C10H11BrO2/c1-12-9-5-3-4-8(6-7-11)10(9)13-2/h3-7H,1-2H3/b7-6+
• InChI Key： LYDRQEVPYBHWBE-VOTSOKGWSA-N
• SMILES： Br/C=C/C1C=CC=C(C=1OC)OC

Computed Properties

• Exact Mass: 241.99424g/mol
• Monoisotopic Mass: 241.99424g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 13
• Rotatable Bond Count: 3
• Complexity: 170
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3
• Topological Polar Surface Area: 18.5Ų

Additional information on 1-(2-Bromoethenyl)-2,3-dimethoxybenzene

Comprehensive Analysis of 1-(2-Bromoethenyl)-2,3-dimethoxybenzene (CAS No. 2138803-90-2): Properties, Applications, and Industry Insights

1-(2-Bromoethenyl)-2,3-dimethoxybenzene (CAS No. 2138803-90-2) is a specialized organic compound gaining attention in pharmaceutical and material science research. This brominated dimethoxybenzene derivative exhibits unique structural features, making it valuable for cross-coupling reactions, organic synthesis intermediates, and functional material development. With the growing demand for high-performance electronic materials and targeted drug discovery, researchers are increasingly exploring its potential.

The compound's molecular structure combines a bromoethenyl group with dimethoxybenzene, offering dual reactivity for Suzuki-Miyaura coupling and electrophilic aromatic substitution. Recent studies highlight its utility in constructing π-conjugated systems for OLED materials, aligning with the global push toward energy-efficient displays. Analytical techniques like HPLC purity testing and NMR characterization confirm its stability under standard laboratory conditions.

In pharmaceutical applications, 1-(2-Bromoethenyl)-2,3-dimethoxybenzene serves as a precursor for biologically active molecules. Its methoxy groups enhance solubility, while the bromine substituent facilitates further functionalization—a critical factor in structure-activity relationship (SAR) studies. Industry reports indicate rising interest in similar compounds for kinase inhibitor development, responding to oncology research demands.

From an industrial perspective, manufacturers optimize synthesis routes to improve atom economy and reduce heavy metal catalysts, addressing green chemistry priorities. The compound's thermal stability (decomposition point >200°C) makes it suitable for high-temperature processes, a key consideration for polymeric material production. Regulatory-compliant storage typically requires protection from UV degradation in amber glass containers.

Emerging applications include its use in photocatalysis research and metal-organic frameworks (MOFs), particularly for gas storage materials. Patent analyses reveal its incorporation in electronic device coatings, leveraging its electron-donating properties. As sustainable chemistry gains traction, modified derivatives of CAS 2138803-90-2 are being evaluated for biodegradable polymer initiators.

Quality control protocols for this compound emphasize residual solvent analysis via GC-MS and halogen content verification. Leading suppliers provide certificates of analysis (CoA) with detailed chromatographic purity data (>98% typical). Researchers recommend inert atmosphere handling for sensitive applications to prevent radical-mediated decomposition.

The market for 2,3-dimethoxybenzene derivatives is projected to grow at 6.2% CAGR (2023-2030), driven by optoelectronic material demands. Comparative studies show 1-(2-Bromoethenyl)-2,3-dimethoxybenzene offers superior reaction yields versus chloro-analogues in Pd-catalyzed reactions. Current challenges include optimizing large-scale purification methods while maintaining cost-efficiency—a focus area for process chemistry innovations.

For analytical laboratories, this compound serves as a calibration standard for aromatic bromine compounds detection. Its distinct UV-Vis absorption profile (λ_max 280 nm) enables precise quantification in HPLC method development. Recent advancements in continuous flow chemistry have demonstrated improved safety profiles for its synthesis, reducing batch-to-batch variability.